Cas no 2165700-32-1 (3-(2S)-1-(tert-butoxy)carbonylpiperidin-2-ylpropanoic acid)

• Product Name: 3-(2S)-1-(tert-butoxy)carbonylpiperidin-2-ylpropanoic acid
• CAS No: 2165700-32-1
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5213175
• PubChem ID: 7022124
• Update Time: 2025-05-19

3-(2S)-1-(tert-butoxy)carbonylpiperidin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2S)-1-[(tert-butoxy)carbonyl]piperidin-2-yl]propanoic acid
• 3-(2S)-1-(tert-butoxy)carbonylpiperidin-2-ylpropanoic acid

• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(17)14-9-5-4-6-10(14)7-8-11(15)16/h10H,4-9H2,1-3H3,(H,15,16)/t10-/m0/s1
• InChI Key： BRQMDBOVDLUBAI-JTQLQIEISA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC[C@H]1CCC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on 3-(2S)-1-(tert-butoxy)carbonylpiperidin-2-ylpropanoic acid

Professional Introduction to 3-(2S)-1-(tert-butoxy)carbonylpiperidin-2-ylpropanoic Acid (CAS No. 2165700-32-1)

3-(2S)-1-(tert-butoxy)carbonylpiperidin-2-ylpropanoic acid, identified by its CAS number 2165700-32-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a complex piperidine scaffold, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable in the development of drugs targeting neurological and inflammatory disorders.

The< strong>piperidine ring in 3-(2S)-1-(tert-butoxy)carbonylpiperidin-2-ylpropanoic acid is a key pharmacophore that contributes to its biological activity. Piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of a chiral center at the 2-position of the piperidine ring enhances the compound's specificity and efficacy, making it an attractive candidate for further pharmacological investigation.

The< strong>tert-butoxy carbonyl (Boc) group attached to the nitrogen atom of the piperidine ring plays a critical role in protecting the amine functionality during synthetic processes. This protection is essential for ensuring the stability and integrity of the compound during multiple synthetic steps. The Boc group can be easily removed under mild acidic conditions, allowing for subsequent functionalization and derivatization of the molecule.

In recent years, 3-(2S)-1-(tert-butoxy)carbonylpiperidin-2-ylpropanoic acid has been extensively studied for its potential applications in drug development. One of the most promising areas of research involves its use in the synthesis of drugs targeting neurological disorders such as Parkinson's disease and Alzheimer's disease. The piperidine scaffold is known to interact with dopamine receptors, which are implicated in these conditions. Preclinical studies have demonstrated that derivatives of this compound exhibit neuroprotective properties, making them candidates for further clinical development.

The compound's utility extends beyond neurological applications. It has also been explored in the context of anti-inflammatory drug development. Inflammatory processes are mediated by various enzymes and signaling pathways, many of which can be targeted by piperidine-based molecules. Research has shown that derivatives of 3-(2S)-1-(tert-butoxy)carbonylpiperidin-2-ylpropanoic acid can inhibit key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These inhibitory effects contribute to reduced inflammation and pain, making this compound a valuable asset in the fight against chronic inflammatory diseases.

The< strong>synthetic versatility of 3-(2S)-1-(tert-butoxy)carbonylpiperidin-2-ylpropanoic acid allows for its incorporation into a wide range of molecular architectures. This flexibility is particularly useful in medicinal chemistry, where designing molecules with specific biological activities often requires careful consideration of structural features. The compound can be modified at various positions to enhance its potency, selectivity, and pharmacokinetic properties. Such modifications are essential for optimizing drug candidates for clinical use.

In conclusion, 3-(2S)-1-(tert-butoxy)carbonylpiperidin-2-ylpropanoic acid (CAS No. 2165700-32-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the piperidine scaffold and the Boc protecting group, make it an invaluable intermediate for synthesizing bioactive molecules targeting neurological and inflammatory disorders. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the next generation of drugs designed to improve human health.